molecular formula C19H23N3O3 B11696658 2-nitro-N-(2-phenoxyethyl)-5-(piperidin-1-yl)aniline

2-nitro-N-(2-phenoxyethyl)-5-(piperidin-1-yl)aniline

Cat. No.: B11696658
M. Wt: 341.4 g/mol
InChI Key: XIIOWPZJOSVGIM-UHFFFAOYSA-N
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Description

2-nitro-N-(2-phenoxyethyl)-5-(piperidin-1-yl)aniline is an organic compound that belongs to the class of nitroanilines This compound is characterized by the presence of a nitro group, a phenoxyethyl group, and a piperidinyl group attached to an aniline core

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-nitro-N-(2-phenoxyethyl)-5-(piperidin-1

Properties

Molecular Formula

C19H23N3O3

Molecular Weight

341.4 g/mol

IUPAC Name

2-nitro-N-(2-phenoxyethyl)-5-piperidin-1-ylaniline

InChI

InChI=1S/C19H23N3O3/c23-22(24)19-10-9-16(21-12-5-2-6-13-21)15-18(19)20-11-14-25-17-7-3-1-4-8-17/h1,3-4,7-10,15,20H,2,5-6,11-14H2

InChI Key

XIIOWPZJOSVGIM-UHFFFAOYSA-N

Canonical SMILES

C1CCN(CC1)C2=CC(=C(C=C2)[N+](=O)[O-])NCCOC3=CC=CC=C3

Origin of Product

United States

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